![molecular formula C10H11FO2 B581359 1-(2-Fluoro-4-hydroxyphenyl)-2-methylpropan-1-one CAS No. 1208078-35-6](/img/structure/B581359.png)
1-(2-Fluoro-4-hydroxyphenyl)-2-methylpropan-1-one
Overview
Description
Scientific Research Applications
Cytochrome P-450 Hydroxylation : Hydroxylation of monosubstituted 1,3-diphenylpropanes, related to the compound , was investigated, indicating electrophilic mechanisms in the hydroxylation reaction facilitated by cytochrome P-450 enzymes (Hjelmeland, Aronow, & Trudell, 1977).
Synthesis and Toxicity Study : Synthesis of derivatives of similar compounds and their effects, including toxicity and antitumor effects in mice, were explored, providing insights into structure-activity relationships (Pero, Babiarz-Tracy, & Fondy, 1977).
Pharmacokinetics in Cancer Treatment : Studies on anaplastic lymphoma kinase inhibitors related to this compound revealed insights into their pharmacokinetics and the impact of hydrolysis-mediated clearance in mice, which is crucial for cancer treatment (Teffera et al., 2013).
PET Radiosynthesis : Research on the synthesis of radiolabeled compounds, including those structurally related to the compound , for use in positron emission tomography (PET) was conducted, demonstrating its potential in medical imaging (Rotteveel et al., 2017).
Liquid Crystalline Polyethers : The synthesis and characterization of polyethers based on 1-(4-hydroxyphenyl)-2-(2-r-4-hydroxyphenyl) ethane, closely related to the compound , was conducted, contributing to the field of materials science and polymer chemistry (Percec & Zuber, 1992).
Pest Control Applications : Studies on the consumption and metabolism of fluorine analogs of naturally occurring compounds in pests like the oriental fruit fly provided insights into safer pest control alternatives (Khrimian et al., 2006).
Synthesis and Assessment of Derivatives : Research on the synthesis and assessment of the effects of substituents on similar compounds was explored, which is significant for understanding chemical reactivity and properties (Balaji et al., 2015).
One-Pot Synthesis of Fluoroflavones : A study on the one-pot synthesis strategy for 3-fluoroflavones, using related compounds, was conducted, highlighting efficient synthesis methods in organic chemistry (Wang et al., 2018).
Crystal Structure Analysis : The synthesis and crystal structure analysis of related fluorine-containing compounds provided insights into their potential application in fluoro-containing materials (Li, Shen, & Zhang, 2015).
Chiral Discrimination in Chromatography : Studies on chromatographic enantioseparation using cellulose derivatives and their interaction with related compounds offered insights into chiral discrimination, which is crucial in pharmaceutical research (Yashima, Yamamoto, & Okamoto, 1996).
Safety and Hazards
“(2-Fluoro-4-hydroxyphenyl)boronic acid” is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . If irritation persists, seek medical attention .
properties
IUPAC Name |
1-(2-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-6(2)10(13)8-4-3-7(12)5-9(8)11/h3-6,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXTNGONZGVZSEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C1=C(C=C(C=C1)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10695668 | |
Record name | 1-(2-Fluoro-4-hydroxyphenyl)-2-methylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10695668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1208078-35-6 | |
Record name | 1-(2-Fluoro-4-hydroxyphenyl)-2-methyl-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1208078-35-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Fluoro-4-hydroxyphenyl)-2-methylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10695668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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